Cas no 33682-62-1 (2(3H)-Benzothiazolethione,3,6-dimethyl-)

• Product Name: 2(3H)-Benzothiazolethione,3,6-dimethyl-
• CAS No: 33682-62-1
• MF: C₉H₉NS₂
• MW: 195.30445933342
• CID: 305022
• Update Time: 2024-01-27

2(3H)-Benzothiazolethione,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,3,6-dimethyl-
• 2-Benzothiazolinethione,3,6-dimethyl- (8CI)
• 2(3H)-Benzothiazolethione,3,6-dimethyl-(9CI)

• Inchi： 1S/C9H9NS2/c1-6-3-4-7-8(5-6)12-9(11)10(7)2/h3-5H,1-2H3
• InChI Key： IOONUZCTABILRW-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N(C)C1=S

Computed Properties

• Exact Mass: 195.01777
• Monoisotopic Mass: 195.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 313.9 °C at 760 mmHg
• Flash Point: 143.6 °C
• PSA: 3.24